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Compound of Interest

Compound Name: Leucanicidin

Cat. No.: B1246515

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Leucanicidin is a novel macrolide antibiotic with demonstrated insecticidal and anthelmintic
properties.[1] This document provides a comprehensive overview of the existing scientific
knowledge on Leucanicidin, focusing on its natural source, isolation procedures, chemical
structure, and biological activities. The information is intended to serve as a foundational
resource for researchers and professionals in drug discovery and development who are
interested in this compound. It is important to note that, based on a thorough review of the
public scientific literature, there is currently no available information on the biosynthetic
pathway of Leucanicidin or the synthesis of its derivatives. All presented data is derived from
the seminal work on its discovery and characterization.

Natural Source

The sole identified natural source of Leucanicidin is the bacterium Streptomyces halstedii.[2]
[3] Streptomyces is a well-known genus of Gram-positive bacteria, famous for its ability to
produce a wide array of secondary metabolites with diverse biological activities, including many
clinically important antibiotics.

Physicochemical Properties

Leucanicidin is a complex macrolide with the following properties:
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Property Value Reference
Molecular Formula C42H70013 [2][3]
Molecular Weight 783.0 g/mol

Appearance Needles

Melting Point 130 ~ 132°C

Specific Rotation [a]D26 -47° (c=1.0, CHCI3)

UV Absorption (Amax in nm (€)) 248 (23,500), 287 (10,500)

3500-3400, 1680, 1640, 1615,

IR Absorption (vmax in cm-1)
1240

Isolation and Purification of Leucanicidin

The following experimental protocol for the isolation and purification of Leucanicidin is based
on the original methodology described in the scientific literature.

Fermentation

» Microorganism:Streptomyces halstedii

o Culture Medium: Details of the specific culture medium used for the production of
Leucanicidin are not extensively described in the available literature. However, typical
Streptomyces fermentation for secondary metabolite production involves a nutrient-rich
medium containing sources of carbon, nitrogen, and minerals, incubated under aerobic
conditions.

Extraction and Purification Protocol

o Mycelial Extraction: The mycelia from the fermentation broth are extracted with acetone.

o Solvent Partitioning: The acetone extract is concentrated in vacuo, and the active substance
is subsequently transferred into chloroform.
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o Chromatography: The chloroform extract is subjected to column chromatography on Silicar
CC-7.

o Elution: Leucanicidin is eluted using a benzene-ethyl acetate solvent system (60:40).

o Crystallization: The purified Leucanicidin is crystallized from a chloroform-hexane solvent
mixture to yield needle-like crystals.

Experimental Workflow Diagram

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1246515?utm_src=pdf-body
https://www.benchchem.com/product/b1246515?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1246515?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Fermentation

Fermentation of Streptomyces halstedi

Extraction

Mycelial Extraction with Acetone

'

Solvent Partitioning into Chloroform

PurifiLation

Silicar CC-7 Column Chromatography

'

Elution with Benzene-Ethyl Acetate (60:40)

'

Crystallization from Chloroform-Hexane

Final Rroduct

Pure Leucanicidin Crystals

Click to download full resolution via product page

Caption: Experimental workflow for the isolation and purification of Leucanicidin.

Chemical Structure
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The structure of Leucanicidin was elucidated through spectroscopic methods, including 1H-
NMR, 13C-NMR, and mass spectrometry. It is a 16-membered macrolide glycoside.

IUPAC Name: (3Z,5E,11E,13E)-16-[4-[4-[(2R,3R,4R,5R,6S)-4,5-dihydroxy-3-methoxy-6-
methyloxan-2-ylloxy-2-hydroxy-5-methyl-6-propan-2-yloxan-2-yl]-3-hydroxypentan-2-yl]-8-
hydroxy-3,15-dimethoxy-5,7,9,11-tetramethyl-1-oxacyclohexadeca-3,5,11,13-tetraen-2-one

Biological Activity

Leucanicidin has been reported to exhibit insecticidal and anthelmintic activities.

Insecticidal Activity

Leucanicidin demonstrated marked insecticidal activity against the common armyworm,
Leucania separata, in an aseptic feeding assay.

Organism Concentration Effect Reference

Leucania separata )
) 20 ppm Toxic
(fourth instar larvae)

Anthelmintic Activity

Leucanicidin has also shown potent activity against several nematode species.

Organism LD50 (pg/mL) Reference

Haemonchus contortus 0.23

Trichostrongylus colubriformis 0.42

Ostertagia circumcincta 0.23

Mechanism of Action and Signaling Pathways

The mechanism of action of Leucanicidin and the specific signaling pathways it may modulate
have not been elucidated in the available scientific literature. Further research is required to
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understand how Leucanicidin exerts its insecticidal and anthelmintic effects at a molecular
level.

Leucanicidin Derivatives

A review of the current scientific literature reveals no published studies on the synthesis or
biological evaluation of Leucanicidin derivatives. The development of semi-synthetic or fully
synthetic analogs could be a promising avenue for future research to explore the structure-
activity relationships of this macrolide and potentially enhance its biological profile.

Future Research Directions

The limited information available on Leucanicidin presents several opportunities for future
research:

e Biosynthesis Pathway Elucidation: Identification and characterization of the gene cluster
responsible for Leucanicidin biosynthesis in Streptomyces halstedii. This could enable
heterologous expression and bioengineering to produce novel derivatives.

» Total Synthesis: The development of a total synthesis route for Leucanicidin would provide
a sustainable supply for further biological studies and enable the synthesis of designed
analogs.

o Mechanism of Action Studies: Investigating the molecular target and mechanism of action of
Leucanicidin to understand its selective toxicity against insects and nematodes.

» Derivative Synthesis and Structure-Activity Relationship (SAR) Studies: Synthesizing and
screening a library of Leucanicidin derivatives to identify compounds with improved
potency, selectivity, and pharmacokinetic properties.

o Broader Biological Screening: Evaluating the activity of Leucanicidin against a wider range
of pests, parasites, and microbial pathogens to explore its full therapeutic and agricultural
potential.

Conclusion
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Leucanicidin is a structurally interesting macrolide with promising insecticidal and anthelmintic
activities. However, it remains a largely understudied natural product. This technical guide
consolidates the currently available information to provide a solid foundation for researchers.
Significant further investigation is needed to unlock the full potential of Leucanicidin and its
potential derivatives as new therapeutic or crop protection agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1246515?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

